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Technical Guide: 2,2-dimethylpropyl 4-
bromobenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive overview of 2,2-dimethylpropyl 4-
bromobenzenesulfonate, a key intermediate in organic synthesis. This technical guide includes
its chemical structure, physicochemical properties, a detailed experimental protocol for its
synthesis, and a visual representation of the synthesis workflow.

Chemical Structure and Properties

2,2-dimethylpropyl 4-bromobenzenesulfonate, also known as neopentyl 4-
bromobenzenesulfonate, is an organic compound with the molecular formula C11H1sBrOsS.
Its structure features a neopentyl group attached to a 4-bromobenzenesulfonate functional

group.
Structure:

Physicochemical Data:
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Property Value Reference

Molecular Formula C11H1s5BrOsS [1112]

Molecular Weight 307.21 g/mol [2][3]
2,2-dimethylpropyl 4-

UPAC Name bromobenzyerr)lespjlfonate 12l

CAS Number 19053-29-9

Canonical SMILES

C1=CC(=CC=C1S(=0)
(=0)OCC(C)(C)C)Br

InChl Key

PVIBARUAGAVJSY-
UHFFFAOYSA-N

[3]

Synthesis

Experimental Protocol: Synthesis of 2,2-dimethylpropyl
4-bromobenzenesulfonate

This protocol is adapted from established synthetic methods.

Materials:

4-bromobenzenesulfonyl chloride

» Neopentyl alcohol (2,2-dimethyl-1-propanol)

e Pyridine

o Ethyl acetate

e Saturated aqueous sodium bicarbonate

e 0.05 N aqueous hydrochloric acid

e Brine (saturated aqueous sodium chloride)
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Sodium sulfate (anhydrous)
Silica gel
Dichloromethane

Hexanes

Procedure:

To a round bottom flask, add 4-bromobenzenesulfonyl chloride (1.0 eq) and pyridine (as
solvent).

With stirring at ambient temperature, add neopentyl alcohol (1.5 eq).
Stir the reaction mixture overnight at ambient temperature.

Quench the reaction by adding saturated aqueous sodium bicarbonate.
Extract the product with ethyl acetate.

Combine the organic extracts and wash sequentially with saturated aqueous sodium
bicarbonate, 0.05 N agueous hydrochloric acid, and brine.

Dry the organic layer over anhydrous sodium sulfate.
Concentrate the solution in vacuo to yield the crude product.

Purify the crude product by flash column chromatography on silica gel, eluting with a
gradient of 30%-50% dichloromethane in hexanes.

Expected Yield: Approximately 85%.

Synthesis Workflow
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Caption: Synthesis workflow for 2,2-dimethylpropyl 4-bromobenzenesulfonate.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 2,2-

dimethylpropyl 4-bromobenzenesulfonate were not available in the public domain at the time of
this report. Researchers are advised to acquire this data upon synthesis and purification for full
characterization.

Applications in Research and Drug Development

Sulfonate esters, such as 2,2-dimethylpropyl 4-bromobenzenesulfonate, are versatile
intermediates in organic synthesis. The bromobenzenesulfonate group is an excellent leaving
group, making this compound a useful reagent for the introduction of the neopentyl group in
various molecules. This is particularly relevant in the synthesis of complex organic molecules
and in the development of new pharmaceutical compounds where the sterically hindered
neopentyl group can be used to modulate the pharmacological properties of a drug candidate.

Safety Information

For research use only. Not for human or veterinary use. Standard laboratory safety precautions
should be taken when handling this chemical. This includes the use of personal protective
equipment such as gloves, safety glasses, and a lab coat. All manipulations should be carried
out in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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